Cas no 400786-09-6 (N-Butyl-4-iodo-N-(4-iodophenyl)aniline)
400786-09-6 structure
Product Name:N-Butyl-4-iodo-N-(4-iodophenyl)aniline
CAS No:400786-09-6
MF:C16H17I2N
MW:477.121828794479
CID:2825846
PubChem ID:71362336
Update Time:2025-04-21
N-Butyl-4-iodo-N-(4-iodophenyl)aniline Chemical and Physical Properties
Names and Identifiers
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- DTXSID90785970
- N-Butyl-4-iodo-N-(4-iodophenyl)aniline
- 400786-09-6
-
- Inchi: 1S/C16H17I2N/c1-2-3-12-19(15-8-4-13(17)5-9-15)16-10-6-14(18)7-11-16/h4-11H,2-3,12H2,1H3
- InChI Key: IEDCZBZJDQOGBC-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)N(C1C=CC(=CC=1)I)CCCC
Computed Properties
- Exact Mass: 476.94504Da
- Monoisotopic Mass: 476.94504Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 3.2Ų
N-Butyl-4-iodo-N-(4-iodophenyl)aniline Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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